Cas no 2228750-27-2 ((5-fluoropyridin-2-yl)methyl sulfamate)

• Product Name: (5-fluoropyridin-2-yl)methyl sulfamate
• CAS No: 2228750-27-2
• MF: C₆H₇FN₂O₃S
• MW: 206.194783449173
• CID: 5971190
• PubChem ID: 165965194
• Update Time: 2025-06-09

(5-fluoropyridin-2-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (5-fluoropyridin-2-yl)methyl sulfamate
• EN300-1989192
• 2228750-27-2

• Inchi： 1S/C6H7FN2O3S/c7-5-1-2-6(9-3-5)4-12-13(8,10)11/h1-3H,4H2,(H2,8,10,11)
• InChI Key： ZTDSDULCBAZJCW-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=CN=1)F

Computed Properties

• Exact Mass: 206.01614143g/mol
• Monoisotopic Mass: 206.01614143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 90.7Ų

Additional information on (5-fluoropyridin-2-yl)methyl sulfamate

Comprehensive Overview of (5-fluoropyridin-2-yl)methyl sulfamate (CAS No. 2228750-27-2): Properties, Applications, and Research Insights

(5-fluoropyridin-2-yl)methyl sulfamate (CAS No. 2228750-27-2) is a fluorinated pyridine derivative with a sulfamate functional group, garnering significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a 5-fluoropyridin-2-yl moiety with a methyl sulfamate linker, offers versatile reactivity, making it a valuable intermediate for drug discovery and specialty chemical synthesis. Researchers are increasingly exploring its potential in modulating enzymatic activity, particularly in targeting carbonic anhydrase inhibitors and kinase signaling pathways.

The compound’s fluorine substitution enhances its metabolic stability and bioavailability, a critical factor in modern medicinal chemistry. Recent studies highlight its role in developing next-generation therapeutics for conditions like neurodegenerative diseases and metabolic disorders. Its sulfamate group also contributes to hydrogen-bonding interactions, improving target binding affinity—a feature leveraged in structure-activity relationship (SAR) studies. As the demand for fluorinated bioactive compounds rises, CAS 2228750-27-2 has emerged as a focal point in patent filings and preclinical investigations.

From an industrial perspective, (5-fluoropyridin-2-yl)methyl sulfamate is synthesized via optimized routes involving nucleophilic substitution and sulfamoylation reactions. Scalability and purity (>98%) are prioritized to meet regulatory standards for high-value intermediates. Analytical techniques like HPLC-MS and NMR spectroscopy ensure rigorous quality control, addressing the growing emphasis on green chemistry and sustainable production practices.

Market trends reveal heightened interest in fluoropyridine-based compounds, driven by their efficacy in crop protection and veterinary medicine. The agrochemical sector, for instance, explores derivatives of CAS 2228750-27-2 for fungicidal and herbicidal applications, capitalizing on fluorine’s electronegativity to enhance target specificity. Concurrently, academic labs investigate its molecular docking potential against emerging pathogens, aligning with global health priorities.

In summary, (5-fluoropyridin-2-yl)methyl sulfamate exemplifies the intersection of innovation and utility in fine chemicals. Its multifaceted applications—from drug design to material science—underscore its relevance in addressing contemporary scientific challenges. As research advances, this compound is poised to play a pivotal role in precision medicine and sustainable agriculture, reflecting broader shifts toward tailored solutions in life sciences.